Cas no 627834-88-2 (4-(4-chlorobenzenesulfonyl)-N-[(pyridin-3-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine)
4-(4-chlorobenzenesulfonyl)-N-[(pyridin-3-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-((4-chlorophenyl)sulfonyl)-N-(pyridin-3-ylmethyl)-2-(thiophen-2-yl)oxazol-5-amine
- VU0610033-1
- AKOS001107581
- STL262736
- 627834-88-2
- F3309-3417
- 4-(4-chlorophenyl)sulfonyl-N-(pyridin-3-ylmethyl)-2-thiophen-2-yl-1,3-oxazol-5-amine
- Z57363043
- 4-(4-chlorobenzenesulfonyl)-N-[(pyridin-3-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine
- 4-[(4-chlorophenyl)sulfonyl]-N-(pyridin-3-ylmethyl)-2-(thiophen-2-yl)-1,3-oxazol-5-amine
- N-[4-[(4-Chlorophenyl)sulfonyl]-2-(2-thienyl)-5-oxazolyl]-3-pyridinemethanamine
-
- Inchi: 1S/C19H14ClN3O3S2/c20-14-5-7-15(8-6-14)28(24,25)19-18(22-12-13-3-1-9-21-11-13)26-17(23-19)16-4-2-10-27-16/h1-11,22H,12H2
- InChI Key: MGEHWXQHPWVXNC-UHFFFAOYSA-N
- SMILES: C1=NC=CC=C1CNC1OC(C2SC=CC=2)=NC=1S(C1=CC=C(Cl)C=C1)(=O)=O
Computed Properties
- Exact Mass: 431.0165114g/mol
- Monoisotopic Mass: 431.0165114g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 610
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 122Ų
Experimental Properties
- Density: 1.469±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 671.3±65.0 °C(Predicted)
- pka: 4.73±0.10(Predicted)
4-(4-chlorobenzenesulfonyl)-N-[(pyridin-3-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3309-3417-2μmol |
4-(4-chlorobenzenesulfonyl)-N-[(pyridin-3-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine |
627834-88-2 | 90%+ | 2μmol |
$57.0 | 2023-07-27 | |
| Life Chemicals | F3309-3417-5μmol |
4-(4-chlorobenzenesulfonyl)-N-[(pyridin-3-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine |
627834-88-2 | 90%+ | 5μmol |
$63.0 | 2023-07-27 | |
| Life Chemicals | F3309-3417-10μmol |
4-(4-chlorobenzenesulfonyl)-N-[(pyridin-3-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine |
627834-88-2 | 90%+ | 10μmol |
$69.0 | 2023-07-27 | |
| Life Chemicals | F3309-3417-20μmol |
4-(4-chlorobenzenesulfonyl)-N-[(pyridin-3-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine |
627834-88-2 | 90%+ | 20μmol |
$79.0 | 2023-07-27 | |
| Life Chemicals | F3309-3417-1mg |
4-(4-chlorobenzenesulfonyl)-N-[(pyridin-3-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine |
627834-88-2 | 90%+ | 1mg |
$54.0 | 2023-07-27 | |
| Life Chemicals | F3309-3417-2mg |
4-(4-chlorobenzenesulfonyl)-N-[(pyridin-3-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine |
627834-88-2 | 90%+ | 2mg |
$59.0 | 2023-07-27 | |
| Life Chemicals | F3309-3417-3mg |
4-(4-chlorobenzenesulfonyl)-N-[(pyridin-3-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine |
627834-88-2 | 90%+ | 3mg |
$63.0 | 2023-07-27 | |
| Life Chemicals | F3309-3417-4mg |
4-(4-chlorobenzenesulfonyl)-N-[(pyridin-3-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine |
627834-88-2 | 90%+ | 4mg |
$66.0 | 2023-07-27 | |
| Life Chemicals | F3309-3417-5mg |
4-(4-chlorobenzenesulfonyl)-N-[(pyridin-3-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine |
627834-88-2 | 90%+ | 5mg |
$69.0 | 2023-07-27 | |
| Life Chemicals | F3309-3417-10mg |
4-(4-chlorobenzenesulfonyl)-N-[(pyridin-3-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine |
627834-88-2 | 90%+ | 10mg |
$79.0 | 2023-07-27 |
4-(4-chlorobenzenesulfonyl)-N-[(pyridin-3-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 4-(4-chlorobenzenesulfonyl)-N-[(pyridin-3-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine
Comprehensive Analysis of 4-(4-chlorobenzenesulfonyl)-N-[(pyridin-3-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine (CAS No. 627834-88-2)
The compound 4-(4-chlorobenzenesulfonyl)-N-[(pyridin-3-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine (CAS No. 627834-88-2) is a structurally complex molecule that has garnered significant interest in pharmaceutical and chemical research. Its unique combination of a thiophene ring, oxazole core, and pyridine moiety makes it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.
One of the most searched questions related to this compound is: "What are the biological activities of 4-(4-chlorobenzenesulfonyl)-N-[(pyridin-3-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine?" Preliminary studies suggest that its sulfonyl and heterocyclic components may contribute to interactions with biological targets, particularly in inflammation and metabolic pathways. The presence of both chlorobenzenesulfonyl and thiophen-2-yl groups enhances its binding affinity to certain protein domains, a feature highly sought after in modern drug design.
In the context of AI-driven drug discovery, this compound has been flagged in several machine learning models as having desirable ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). Its logP value and molecular weight fall within the optimal range for potential bioavailability, making it a subject of virtual screening campaigns. The pyridin-3-ylmethyl substituent, in particular, appears to improve blood-brain barrier penetration in predictive models—a hot topic in neurological drug development.
Synthetic approaches to CAS 627834-88-2 typically involve multi-step heterocyclic chemistry strategies. The oxazol-5-amine core is often constructed via cyclocondensation reactions, followed by sulfonylation at the 4-position. Recent publications highlight improved yields using microwave-assisted synthesis—a technique gaining popularity in green chemistry circles due to reduced reaction times and energy consumption. The thiophene incorporation is frequently achieved through cross-coupling methodologies, reflecting the growing importance of C-H activation in modern synthetic protocols.
From a material science perspective, the compound's conjugated system (featuring alternating single and double bonds across the thiophene, oxazole, and pyridine rings) suggests potential applications in organic electronics. Researchers investigating OLED materials or organic semiconductors have noted its interesting photophysical properties in preliminary studies. The chlorobenzenesulfonyl group may further influence charge transport characteristics, though comprehensive studies are still ongoing.
Analytical characterization of 4-(4-chlorobenzenesulfonyl)-N-[(pyridin-3-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine typically employs LC-MS (Liquid Chromatography-Mass Spectrometry) for purity assessment and NMR spectroscopy for structural confirmation. The compound's proton environment generates distinctive splitting patterns, particularly around the oxazol-5-amine proton (often appearing as a singlet between 6.5-7.5 ppm in DMSO-d6). These spectral features are crucial for quality control in pharmaceutical manufacturing settings.
As the scientific community continues to explore structure-activity relationships (SAR) for this class of compounds, CAS 627834-88-2 serves as an important reference point. Its structural complexity bridges several medicinal chemistry strategies: the sulfonamide motif (known for enzyme inhibition), the thiophene ring (implicated in improved metabolic stability), and the pyridine nitrogen (facilitating hydrogen bonding interactions). These attributes position it as a valuable scaffold in fragment-based drug discovery—a trending approach in tackling undruggable targets.
Environmental and regulatory considerations for this compound follow standard protocols for research chemicals. While not classified as hazardous under current guidelines, proper laboratory handling procedures should be observed due to its fine particulate nature. Disposal should comply with institutional policies for organic waste containing heterocyclic compounds—a topic receiving increased attention in sustainable chemistry initiatives.
The commercial availability of 4-(4-chlorobenzenesulfonyl)-N-[(pyridin-3-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine through specialty chemical suppliers has enabled broader investigation. Pricing trends reflect its status as a high-value intermediate, with costs varying based on purity (typically 95-98% for research purposes) and batch size. Procurement teams often search for bulk synthesis options or custom manufacturing services to support larger-scale studies.
Looking ahead, the scientific trajectory for CAS 627834-88-2 appears promising. Patent landscapes reveal growing interest from biotech companies exploring its derivatives for various indications. As computational chemistry tools become more sophisticated, virtual screening of its analogs may uncover novel applications in precision medicine—particularly in areas requiring selective target engagement. The compound's structural features continue to inspire medchem optimization strategies across academia and industry.
627834-88-2 (4-(4-chlorobenzenesulfonyl)-N-[(pyridin-3-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)